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Compound of Interest

Compound Name: N-Boc-2,6-difluoroaniline

Cat. No.: B112970 Get Quote

Technical Guide: N-Boc-2,6-difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Boc-2,6-difluoroaniline, systematically named tert-butyl (2,6-difluorophenyl)carbamate, is a

protected form of 2,6-difluoroaniline. The tert-butyloxycarbonyl (Boc) protecting group is widely

utilized in organic synthesis, particularly in peptide synthesis and drug discovery, to temporarily

mask the reactivity of the amine functional group. This protection allows for selective chemical

modifications at other positions of the molecule. The presence of two fluorine atoms on the

aromatic ring can significantly influence the compound's electronic properties, lipophilicity, and

metabolic stability, making it an attractive building block in the synthesis of novel

pharmaceutical and agrochemical agents. This guide provides a comprehensive overview of

the properties of the parent aniline, a detailed protocol for the synthesis of its N-Boc derivative,

and relevant safety information.

Chemical Identity and Properties
While a specific CAS number for N-Boc-2,6-difluoroaniline is not readily available in public

databases, the key starting material is 2,6-difluoroaniline.

Table 1: Physicochemical Properties of 2,6-Difluoroaniline
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Property Value

CAS Number 5509-65-9

Molecular Formula C₆H₅F₂N

Molecular Weight 129.11 g/mol

Appearance Clear yellow to brown liquid

Boiling Point 51-52 °C at 15 mmHg

Density 1.199 g/mL at 25 °C

Refractive Index n20/D 1.508

Solubility Slightly soluble in water

Upon Boc-protection, the resulting N-Boc-2,6-difluoroaniline is expected to be a white to pale

brown solid with a higher molecular weight (229.22 g/mol ) and a melting point in the range of

130-140 °C, based on similar N-Boc protected anilines.

Synthesis of N-Boc-2,6-difluoroaniline
The following is a general and reliable protocol for the N-tert-butyloxycarbonylation of 2,6-

difluoroaniline.

Experimental Protocol
Materials:

2,6-Difluoroaniline

Di-tert-butyl dicarbonate ((Boc)₂O)

Triethylamine (Et₃N) or another suitable base

Dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 2,6-difluoroaniline (1.0 equivalent) in

dichloromethane.

Add triethylamine (1.1 equivalents) to the solution and stir at room temperature.

In a separate beaker, dissolve di-tert-butyl dicarbonate (1.1 equivalents) in a minimal amount

of dichloromethane.

Transfer the (Boc)₂O solution to a dropping funnel and add it dropwise to the stirred solution

of the aniline and base over a period of 30 minutes. The reaction is typically exothermic.

After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, or

until the reaction is complete (monitor by TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethyl acetate/hexanes) or by column chromatography on silica gel.

Synthesis Workflow for N-Boc-2,6-difluoroaniline.

Safety Information
Proper safety precautions should be taken when handling the reagents involved in this

synthesis.

Table 2: Hazard and Safety Information
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Chemical Hazard Statements Precautionary Statements

2,6-Difluoroaniline

Flammable liquid and vapor.

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin and eye irritation.

May cause respiratory

irritation.

Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wear protective

gloves/protective clothing/eye

protection/face protection.

Di-tert-butyl dicarbonate

Flammable solid. Causes

serious eye irritation. May

cause respiratory irritation.

Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

Avoid breathing dust. Wear

eye protection/face protection.

Triethylamine

Highly flammable liquid and

vapor. Harmful if swallowed.

Causes severe skin burns and

eye damage. Harmful if

inhaled.

Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking. Do

not breathe

dust/fume/gas/mist/vapors/spr

ay. Wear protective

gloves/protective clothing/eye

protection/face protection.

Role in Drug Discovery and Development
While there is no specific signaling pathway directly attributed to N-Boc-2,6-difluoroaniline, its

derivatives are of significant interest in medicinal chemistry. The 2,6-difluorophenyl moiety is

incorporated into various drug candidates to enhance their pharmacological properties. The

Boc-protected amine allows for the facile synthesis of diverse libraries of compounds for

screening against various biological targets. For instance, this scaffold can be used in the

synthesis of kinase inhibitors, where the aniline nitrogen can be further functionalized to

interact with the hinge region of the enzyme's active site.

To cite this document: BenchChem. [N-Boc-2,6-difluoroaniline CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b112970#n-boc-2-6-difluoroaniline-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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